molecular formula C12H26N2 B14820035 (2R,5R)-2,5-diisobutylpiperazine

(2R,5R)-2,5-diisobutylpiperazine

Cat. No.: B14820035
M. Wt: 198.35 g/mol
InChI Key: PCIZNFXJQOGTNN-VXGBXAGGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,5R)-2,5-Diisobutylpiperazine is a chiral piperazine derivative featuring two isobutyl groups at the 2 and 5 positions of the six-membered ring, both in the R configuration. Its molecular formula is C₁₂H₂₆N₂, with a molecular weight of 198.35 g/mol.

Properties

Molecular Formula

C12H26N2

Molecular Weight

198.35 g/mol

IUPAC Name

(2R,5R)-2,5-bis(2-methylpropyl)piperazine

InChI

InChI=1S/C12H26N2/c1-9(2)5-11-7-14-12(8-13-11)6-10(3)4/h9-14H,5-8H2,1-4H3/t11-,12-/m1/s1

InChI Key

PCIZNFXJQOGTNN-VXGBXAGGSA-N

Isomeric SMILES

CC(C)C[C@@H]1CN[C@@H](CN1)CC(C)C

Canonical SMILES

CC(C)CC1CNC(CN1)CC(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,5R)-2,5-diisobutylpiperazine typically involves the use of chiral starting materials or chiral catalysts to ensure the correct stereochemistry. One common method is the reductive amination of a suitable ketone with a chiral amine, followed by cyclization to form the piperazine ring. Reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and solvents like ethanol or tetrahydrofuran.

Industrial Production Methods

Industrial production of (2R,5R)-2,5-diisobutylpiperazine may involve continuous flow reactors to enhance the efficiency and yield of the synthesis. These reactors allow for precise control of reaction conditions and can be scaled up for large-scale production .

Chemical Reactions Analysis

Types of Reactions

(2R,5R)-2,5-diisobutylpiperazine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where one of the isobutyl groups is replaced by another substituent.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halides). Reaction conditions vary depending on the specific reaction but often involve solvents like ethanol, tetrahydrofuran, or dichloromethane.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an amine or alcohol. Substitution reactions can result in a variety of substituted piperazine derivatives.

Scientific Research Applications

(2R,5R)-2,5-diisobutylpiperazine has several scientific research applications, including:

Mechanism of Action

The mechanism of action of (2R,5R)-2,5-diisobutylpiperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s stereochemistry plays a crucial role in its binding affinity and specificity. The pathways involved may include inhibition or activation of enzymatic activity, modulation of receptor function, or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Piperazine Derivatives

Substituent Variations: Isobutyl vs. Isopropyl, Methyl, and Aryl Groups

(2R,5S)-2,5-Diisopropylpiperazine
  • Molecular Formula : C₁₀H₂₂N₂ (MW: 170.30 g/mol)
  • Key Differences :
    • Smaller substituents (isopropyl vs. isobutyl) reduce lipophilicity (clogP: ~2.5 vs. ~4.0 for diisobutyl analog).
    • Stereochemical inversion at C5 (S-configuration) may alter receptor-binding profiles compared to the (2R,5R) isomer .
trans-2,5-Dimethylpiperazine
  • Molecular Formula : C₆H₁₄N₂ (MW: 114.19 g/mol)
  • Key Differences :
    • Minimal steric bulk (methyl groups) increases solubility but limits membrane permeability.
    • Derivatives like (2R,5R)-2,5-dimethylpiperazine dihydrochloride (MW: 187.11 g/mol) are used as salts for improved crystallinity .
Aryl-Substituted Piperazines
  • Examples :
    • 1-(2,3-Dichlorophenyl)piperazine (MW: 231.12 g/mol): High affinity for 5-HT₁ₐ and 5-HT₂ₐ receptors due to electron-withdrawing chloro substituents .
    • 1-(Trifluoromethylphenyl)piperazine : Enhanced metabolic stability via fluorine substitution .
  • Comparison :
    • Diisobutylpiperazine lacks aromaticity, reducing π-π stacking interactions critical for receptor binding but improving metabolic stability .

Stereochemical and Functional Group Modifications

(2S,5R)-1-Allyl-2,5-dimethylpiperazine
  • Methyl groups limit steric effects compared to isobutyl .
(2S,5R)-1-Benzyl-2,5-dimethylpiperazine
  • Molecular Formula : C₁₃H₂₀N₂ (MW: 204.31 g/mol)
  • Comparison :
    • Benzyl substituent enhances aromatic interactions but reduces solubility.
    • Diisobutylpiperazine’s aliphatic chains favor hydrophobic environments (e.g., lipid bilayers) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.